Cas no 2305262-35-3 (4,4-difluoro-1-4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carbonylpyrrolidine-2-carbonitrile)

• Product Name: 4,4-difluoro-1-4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carbonylpyrrolidine-2-carbonitrile
• CAS No: 2305262-35-3
• MF: C₁₃H₁₅F₂N₃O₂
• MW: 283.273909807205
• CID: 6028076
• PubChem ID: 137929446
• Update Time: 2025-10-30

4,4-difluoro-1-4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carbonylpyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carbonylpyrrolidine-2-carbonitrile
• 4,4-Difluoro-1-(4-methyl-2-propan-2-yl-1,3-oxazole-5-carbonyl)pyrrolidine-2-carbonitrile
• 4,4-difluoro-1-[4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carbonyl]pyrrolidine-2-carbonitrile
• EN300-26681384
• 2305262-35-3
• Z3290580128

• Inchi： 1S/C13H15F2N3O2/c1-7(2)11-17-8(3)10(20-11)12(19)18-6-13(14,15)4-9(18)5-16/h7,9H,4,6H2,1-3H3
• InChI Key： FRPSMRTZBPYVRF-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C2=C(C)N=C(C(C)C)O2)=O)C(C#N)C1)F

Computed Properties

• Exact Mass: 283.11323305g/mol
• Monoisotopic Mass: 283.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.1Ų

Additional information on 4,4-difluoro-1-4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carbonylpyrrolidine-2-carbonitrile

4,4-Difluoro-1-(4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carbonyl)pyrrolidine-2-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2305262-35-3, commonly referred to as 4,4-difluoro-1-(4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carbonyl)pyrrolidine-2-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrrolidine ring substituted with a difluoro group and a cyano group, along with a 1,3-oxazole moiety. The presence of these functional groups endows the molecule with distinctive chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of fluorinated heterocycles in modern drug design due to their ability to enhance pharmacokinetic properties such as solubility and bioavailability. The difluoro substitution on the pyrrolidine ring in this compound is particularly noteworthy, as it can significantly influence the molecule's electronic properties and interactions with biological targets. Additionally, the 1,3-oxazole ring introduces aromaticity and potential sites for hydrogen bonding, further enhancing the compound's versatility in chemical reactions.

The synthesis of 4,4-difluoro-1-(4-methyl-2-(propan-2-yl)-1,3 oxazole 5 carbonyl)pyrrolidine 2 carbonitrile involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct this complex molecule. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis process.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Preclinical studies have demonstrated that it exhibits selective binding to certain protein targets, making it a candidate for drug development in therapeutic areas such as oncology and neurodegenerative diseases. The cyano group on the pyrrolidine ring plays a critical role in modulating these interactions, while the fluorinated groups contribute to the molecule's stability and metabolic resistance.

Moreover, the incorporation of tertiary alkyl groups, such as the propan-2-yl substituent on the oxazole ring, enhances the compound's lipophilicity without compromising its solubility. This balance is crucial for designing drugs that can effectively cross biological membranes and reach their intended targets. Recent advancements in computational chemistry have allowed researchers to predict these properties with greater accuracy, facilitating the optimization of this compound for specific therapeutic applications.

In terms of materials science, this compound has shown potential as a precursor for advanced polymers and coatings due to its ability to form stable covalent bonds under certain conditions. Its unique combination of electronic properties and reactivity makes it a valuable building block for constructing materials with tailored functionalities.

The development of 4,4-difluoro 1 (4 methyl 2 (propan 2 yl) 1 3 oxazole 5 carbonyl) pyrrolidine 2 carbonitrile represents a significant milestone in organic synthesis and highlights the importance of interdisciplinary collaboration in advancing chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.